trithorium tetranitride

Specification

• CAS No.: 12033-90-8
• Molecular Formula: N4Th3
• Molecular Weight: 752.1411

Introduction

Fundamental Composition and Nomenclature

Trithorium tetranitride, also recognized in scientific literature as Thorium(IV) nitride, is a binary thorium-nitrogen compound with the formula Th₃N₄. This stoichiometric ratio indicates a compound containing three thorium atoms for every four nitrogen atoms, creating a distinct crystalline structure. The compound is precisely identified through its Chemical Abstracts Service Registry Number (CAS RN) as 12033-65-7. The molecular weight of trithorium tetranitride is 752.14 g/mol, calculated from the atomic weights of its constituent elements.

Within the broader context of thorium chemistry, trithorium tetranitride represents one of only two well-established compounds in the thorium-nitrogen binary system, the other being thorium mononitride (ThN). This limited number of stable compounds highlights the selective chemical affinity between thorium and nitrogen under standard conditions.

Physical Properties and Structural Characteristics

Trithorium tetranitride exhibits several notable physical properties that distinguish it as a high-temperature ceramic material with potential applications in specialized fields. The compound forms refractory cubic crystals, indicating a highly symmetrical atomic arrangement within its crystal lattice.

The physical and structural properties of trithorium tetranitride are summarized in the following table:

Property	Value
Chemical Formula	Th₃N₄
Molecular Weight	752.14 g/mol
Crystal Structure	Cubic crystals
Density	11.6 g/cm³
Melting Point	2820°C
Solubility	Slowly hydrolyzed by water
Stability	Stable under recommended storage conditions

The exceptionally high melting point of 2820°C classifies trithorium tetranitride among ultra-high temperature ceramics, indicating strong chemical bonds within its structure. The density of 11.6 g/cm³ further confirms its status as a dense, compact material, which is characteristic of compounds containing heavy elements like thorium.

Chemical Reactivity and Stability

The compound is reported to maintain stability under recommended storage conditions, typically involving protection from moisture and oxidizing environments. This stability is crucial for its long-term preservation in research settings and potential industrial applications.

Thermodynamic Properties

The thermodynamic characteristics of trithorium tetranitride provide important insights into its fundamental chemical behavior and stability. According to thermodynamic data, the standard enthalpy of formation (ΔH₂₉₈) for trithorium tetranitride is approximately -308,400 calories per mole. This significant negative value indicates that the formation of the compound from its constituent elements is highly exothermic, suggesting thermodynamic favorability and stability.

Research into the heat capacity of thorium nitrides, including trithorium tetranitride, has been conducted in the temperature range of 450 to 850K, providing valuable data for understanding the compound's thermal properties and behavior at elevated temperatures. These thermodynamic parameters are essential for predicting the behavior of trithorium tetranitride in high-temperature applications and theoretical modeling.

Comparative Analysis with Related Compounds

Trithorium tetranitride represents one of two primary compounds in the thorium-nitrogen system. The other compound, thorium mononitride (ThN), exhibits a sodium chloride (NaCl) type crystal structure, which differs significantly from the cubic structure of trithorium tetranitride. This structural variation results in distinct physical and chemical properties between the two nitrides.

The chemistry of thorium nitrides shares conceptual similarities with other actinide nitrides, including uranium nitride compounds. Recent advances in actinide chemistry have demonstrated the capability of actinide elements to activate dinitrogen (N₂) and form various nitride complexes. While these studies primarily focus on uranium chemistry, they provide valuable context for understanding the fundamental nature of actinide-nitrogen bonds, which is relevant to the chemistry of trithorium tetranitride.